Cas no 898789-58-7 (3',4'-Dimethyl-3-(2-methylphenyl)propiophenone)

• Product Name: 3',4'-Dimethyl-3-(2-methylphenyl)propiophenone
• CAS No: 898789-58-7
• MF: C₁₈H₂₀O
• MW: 252.350805282593
• CID: 874828
• PubChem ID: 24725633
• Update Time: 2025-10-28

3',4'-Dimethyl-3-(2-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-3-(2-methylphenyl)propan-1-one
• 3',4'-DIMETHYL-3-(2-METHYLPHENYL)PROPIOPHENONE
• 898789-58-7
• AKOS016021071
• MFCD03842986
• DTXSID20644026
• 3',4'-Dimethyl-3-(2-methylphenyl)propiophenone

• MDL： MFCD03842986
• Inchi： 1S/C18H20O/c1-13-8-9-17(12-15(13)3)18(19)11-10-16-7-5-4-6-14(16)2/h4-9,12H,10-11H2,1-3H3
• InChI Key： UHVSVHZEBNNOPH-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(C)C(C)=C1)CCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 252.15100
• Monoisotopic Mass: 252.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.42730

Additional information on 3',4'-Dimethyl-3-(2-methylphenyl)propiophenone

Professional Introduction to 3',4'-Dimethyl-3-(2-methylphenyl)propiophenone (CAS No. 898789-58-7)

3',4'-Dimethyl-3-(2-methylphenyl)propiophenone, identified by its CAS number 898789-58-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with its unique structural and functional attributes, plays a pivotal role in various scientific applications, particularly in the synthesis of advanced materials and bioactive molecules. The molecular structure of 3',4'-Dimethyl-3-(2-methylphenyl)propiophenone comprises a propiophenone core substituted with methyl groups at the 3' and 4' positions, alongside a 2-methylphenyl group at the 3-position. This configuration endows the compound with distinct chemical properties that make it invaluable in synthetic chemistry.

The synthesis of 3',4'-Dimethyl-3-(2-methylphenyl)propiophenone involves a series of well-defined chemical reactions that highlight the compound's versatility. The process typically begins with the condensation of appropriate aromatic precursors, followed by functional group transformations that introduce the methyl and phenyl substituents. These synthetic pathways are not only efficient but also offer opportunities for scalability, making the compound suitable for both laboratory-scale investigations and industrial applications.

In recent years, 3',4'-Dimethyl-3-(2-methylphenyl)propiophenone has been extensively studied for its potential applications in pharmaceutical chemistry. The propiophenone moiety is known to exhibit photochemical properties that are highly relevant in the development of photosensitizers and photocatalysts. These properties have been leveraged in cutting-edge research aimed at creating novel therapeutic agents that utilize light-induced reactions to target specific biological pathways. For instance, studies have demonstrated the compound's efficacy in generating reactive oxygen species under controlled irradiation conditions, which could be harnessed for photodynamic therapy.

The role of 3',4'-Dimethyl-3-(2-methylphenyl)propiophenone extends beyond pharmaceutical applications into the realm of material science. Its molecular structure allows for the integration into polymers and coatings, enhancing their optical and electronic properties. Researchers have explored its use in developing organic semiconductors and light-emitting diodes (OLEDs), where its ability to absorb and emit light across specific wavelengths is highly beneficial. The incorporation of this compound into advanced materials has led to significant improvements in device performance, demonstrating its broad utility.

The chemical reactivity of 3',4'-Dimethyl-3-(2-methylphenyl)propiophenone also makes it a valuable intermediate in the synthesis of more complex molecules. Its ability to undergo various transformations, such as oxidation, reduction, and coupling reactions, allows chemists to construct intricate structures with precision. This flexibility has been exploited in the development of novel agrochemicals, where derivatives of this compound have shown promising biological activity against pests and pathogens.

In academic research, 3',4'-Dimethyl-3-(2-methylphenyl)propiophenone has been utilized as a model compound to investigate fundamental chemical principles. Its well-characterized reactivity profile provides a robust framework for teaching and learning advanced organic chemistry concepts. Additionally, its use in interdisciplinary studies has fostered collaborations between chemists, biologists, and materials scientists, leading to innovative approaches in solving complex scientific challenges.

The industrial significance of 3',4'-Dimethyl-3-(2-methylphenyl)propiophenone is further underscored by its incorporation into various commercial products. Its photochemical properties have found applications in industrial processes such as dye-sensitized solar cells (DSSCs), where it contributes to efficient light harvesting and energy conversion. Furthermore, its role in enhancing polymer stability has led to its use in high-performance coatings that resist degradation under harsh environmental conditions.

The future prospects of 3',4'-Dimethyl-3-(2-methylphenyl)propiophenone are vast and exciting. Ongoing research is focused on expanding its applications into emerging fields such as nanotechnology and green chemistry. The development of sustainable synthetic routes for this compound is a priority, with efforts aimed at minimizing waste and reducing energy consumption. These advancements not only align with global environmental goals but also enhance the economic viability of using this compound in various industries.

In conclusion, 3',4'-Dimethyl-3-(2-methylphenyl)propiophenone (CAS No. 898789-58-7) is a multifaceted compound with profound implications across multiple scientific disciplines. Its unique structural features and versatile reactivity make it an indispensable tool in pharmaceutical research, material science, and industrial applications. As scientific understanding continues to evolve, the potential uses of this compound are expected to grow even further, driving innovation and progress in countless fields.